2,3-diamino-3-methylbutanoic acid dihydrochloride
Overview
Description
2,3-Diamino-3-methylbutanoic acid dihydrochloride (DMBDHCl) is an organic compound belonging to the class of compounds known as diamines. It is an important intermediate in the synthesis of a variety of compounds, from pharmaceuticals to dyes. DMBDHCl is also used as a catalyst in the synthesis of polymers and other materials. It is a versatile compound with many applications in the laboratory.
Mechanism of Action
2,3-diamino-3-methylbutanoic acid dihydrochloride acts as a catalyst in the synthesis of organic compounds. It catalyzes the reaction of aldehydes and amines to form amides, which are used in the synthesis of a variety of compounds. The catalytic action of 2,3-diamino-3-methylbutanoic acid dihydrochloride is based on the formation of an intermediate complex between the aldehyde and the amine, which is then hydrolyzed to form the desired product.
Biochemical and Physiological Effects
2,3-diamino-3-methylbutanoic acid dihydrochloride has been studied for its potential biochemical and physiological effects. Studies have shown that it can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. Additionally, it has been shown to have an effect on gene expression and has been used in the study of cell signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 2,3-diamino-3-methylbutanoic acid dihydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is highly soluble in water, making it easy to work with. However, there are some limitations to its use in laboratory experiments. It is not very stable, and can degrade over time. Additionally, it can be difficult to remove from the reaction mixture, which can lead to contamination of the product.
Future Directions
The future of 2,3-diamino-3-methylbutanoic acid dihydrochloride is promising. It has potential applications in the synthesis of pharmaceuticals, dyes, and other compounds. Additionally, it could be used in the study of cell signaling pathways, as well as in the synthesis of polymers and other materials. Additionally, further research into its biochemical and physiological effects could lead to new uses for the compound. Finally, further research into the stability and removal of 2,3-diamino-3-methylbutanoic acid dihydrochloride could lead to improved methods for its use in laboratory experiments.
Synthesis Methods
2,3-diamino-3-methylbutanoic acid dihydrochloride can be synthesized by the reaction of sodium 2,3-diaminopropanoate with formaldehyde in the presence of a base such as sodium hydroxide. The reaction proceeds as follows:
Na2,3-diaminopropanoate + HCHO + NaOH → Na2CO3 + 2,3-Diamino-3-methylbutanoic acid dihydrochloride
Scientific Research Applications
2,3-diamino-3-methylbutanoic acid dihydrochloride has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of polymers and other materials, as well as in the synthesis of pharmaceuticals and dyes. It has also been used in the synthesis of a variety of organic compounds, such as amino acids and peptides. Additionally, 2,3-diamino-3-methylbutanoic acid dihydrochloride has been used in the synthesis of organic compounds for use in biochemistry and biotechnology.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-diamino-3-methylbutanoic acid dihydrochloride involves the reaction of 2-methyl-3-oxobutanoic acid with ammonia and hydrogen gas to form 2,3-diaminobutanoic acid. This intermediate is then reacted with hydrochloric acid to form the final product, 2,3-diamino-3-methylbutanoic acid dihydrochloride.", "Starting Materials": [ "2-methyl-3-oxobutanoic acid", "ammonia", "hydrogen gas", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-methyl-3-oxobutanoic acid with ammonia and hydrogen gas in the presence of a catalyst to form 2,3-diaminobutanoic acid.", "Step 2: Dissolve 2,3-diaminobutanoic acid in hydrochloric acid and heat the mixture to form 2,3-diamino-3-methylbutanoic acid dihydrochloride.", "Step 3: Filter the mixture to obtain the solid product, 2,3-diamino-3-methylbutanoic acid dihydrochloride." ] } | |
CAS RN |
2768326-33-4 |
Product Name |
2,3-diamino-3-methylbutanoic acid dihydrochloride |
Molecular Formula |
C5H14Cl2N2O2 |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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